4-iodo-1,3-dimethyl-1H-pyrazole

• IUPAC Name: 4-iodo-1,3-dimethylpyrazole
• InChI: InChI=1S/C5H7IN2/c1-4-5(6)3-8(2)7-4/h3H,1-2H3
• InChI Key: LBTIQTFUCOVWKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1I)C
• Molecular Formula: C5H7IN2
• DSSTOX Substance ID: DTXSID801303964
• Molecular Weight: 222.03 g/mol
• CAS RN: 6647-97-8

Description

4-Iodo-1,3-dimethyl-1H-pyrazole, also known as IDMP, is a chemical compound belonging to the pyrazole family of heterocyclic compounds. It is one of the most widely studied compounds in the field of chemistry, due to its unique properties and potential applications in different areas. It is a valuable intermediate for the synthesis of biologically active compounds.

Synthesis Analysis

The synthesis of pyrazoles involves a variety of methods. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions. In situ oxidation employing bromine afforded a wide variety of pyrazoles in very good yields.

Molecular Structure Analysis

The molecular structure of 4-iodo-1,3-dimethyl-1H-pyrazole can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

4-Iodopyrazole is a valuable intermediate for the synthesis of biologically active compounds. It undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-iodo-1,3-dimethyl-1H-pyrazole are as follows: It has a molecular weight of 222.03. The InChI code is 1S/C5H7IN2/c1-4-5 (6)3-8 (2)7-4/h3H,1-2H3.

Scientific Research Applications

Synthesis of Heterobiaryls

“4-iodo-1,3-dimethyl-1H-pyrazole” is utilized in the indium-mediated synthesis of heterobiaryls. .

Inhibitors of c-Met

This compound is used in synthesizing (pyrazolyl)oxobenzocycloheptapyridinyl acetamides, which act as inhibitors of c-Met. .

Iodination Reactions

It undergoes further iodination in the presence of iodine and ammonium hydroxide to yield di-iodo and tri-iodo pyrazole derivatives. .

Synthesis of Pyrazole Derivatives

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Safety and Hazards

4-Iodo-1,3-dimethyl-1H-pyrazole is harmful if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It should be stored in a dark place, sealed in dry, at room temperature.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as imidazole derivatives, have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It’s known that iodine can catalyze a cascade reaction between enaminones, hydrazines, and dmso to provide 1,4-disubstituted pyrazoles . This suggests that the iodine atom in the compound could play a crucial role in its interaction with its targets.

Pharmacokinetics

It’s known that the compound has a high gi absorption and is bbb permeant . Its lipophilicity (Log Po/w) is 1.82 (iLOGP), indicating a balance between hydrophilic and lipophilic properties, which could influence its bioavailability .

Action Environment

The action, efficacy, and stability of 4-iodo-1,3-dimethyl-1H-pyrazole can be influenced by various environmental factors. For instance, it’s recommended to store the compound in a dark place, sealed in dry conditions, at 2-8°C . This suggests that light, moisture, and temperature could affect the compound’s stability and, potentially, its action and efficacy.